Cas no 6202-83-1 (7-methoxy-1-benzofuran-4-carbaldehyde)

7-methoxy-1-benzofuran-4-carbaldehyde structure
6202-83-1 structure
Product Name:7-methoxy-1-benzofuran-4-carbaldehyde
CAS No:6202-83-1
MF:C10H8O3
MW:176.168723106384
MDL:MFCD15144240
CID:460258
PubChem ID:12269541
Update Time:2025-04-19

7-methoxy-1-benzofuran-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 7-methoxy-4-Benzofurancarboxaldehyde
    • 7-methoxy-1-benzofuran-4-carbaldehyde
    • 7-methoxybenzofuran-4-carbaldehyde
    • 6202-83-1
    • EN300-95663
    • GKYACXSIXUGPAS-UHFFFAOYSA-N
    • SCHEMBL2992833
    • AKOS005216437
    • DTXSID70483306
    • MDL: MFCD15144240
    • Inchi: 1S/C10H8O3/c1-12-9-3-2-7(6-11)8-4-5-13-10(8)9/h2-6H,1H3
    • InChI Key: GKYACXSIXUGPAS-UHFFFAOYSA-N
    • SMILES: O1C=CC2C(C=O)=CC=C(C1=2)OC

Computed Properties

  • Exact Mass: 176.04734
  • Monoisotopic Mass: 176.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • PSA: 39.44

7-methoxy-1-benzofuran-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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